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Compound of Interest

Compound Name: 1-Benzhydryl-3-iodoazetidine

Cat. No.: B139217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, synthesis, analysis, and safety of 1-Benzhydryl-3-iodoazetidine (CAS No.

125735-40-2). This valuable synthetic intermediate is crucial for the development of novel

therapeutics, particularly in the construction of diverse azetidine-containing scaffolds.

Commercial Availability and Suppliers
1-Benzhydryl-3-iodoazetidine is available from a range of chemical suppliers, catering to both

research and development needs. Purity levels are typically offered at 95% or higher. While

pricing is often available upon direct inquiry, the following table summarizes key information

from various suppliers.
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Supplier Purity
Available Pack
Sizes

Contact for Pricing

Manchester Organics 98% Inquire for details Yes

BLD Pharm Inquire for details Inquire for details Yes

ChemicalBook

Various suppliers

listed with purities

ranging from 95% to

98%

1g, 5g, 10g, 25g,

100g, 1kg
Yes

Accela ChemBio

Co.,Ltd.
>=95%

0.1g, 0.25g, 1g, 5g,

10g
Yes

Adamas Reagent, Ltd. 98%+
100mg, 250mg, 1g,

5g, 25g
Yes

Capot Chemical Co.,

Ltd
98% 1g, 5g, 10g, 25g Yes

J & K SCIENTIFIC

LTD.
97% 1g, 5g Yes

Synthesis of 1-Benzhydryl-3-iodoazetidine
The most common and efficient laboratory-scale synthesis of 1-Benzhydryl-3-iodoazetidine
involves the iodination of its precursor, 1-benzhydrylazetidin-3-ol, via an Appel-type reaction.

This method offers mild reaction conditions and generally good yields.

Experimental Protocol: Iodination of 1-
Benzhydrylazetidin-3-ol
This protocol is based on established procedures for the Appel reaction.

Materials:

1-Benzhydrylazetidin-3-ol

Triphenylphosphine (PPh₃)
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Iodine (I₂)

Imidazole

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Procedure:

Reaction Setup: To a solution of triphenylphosphine (1.5 equivalents) in anhydrous

dichloromethane under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add iodine (1.5

equivalents) portion-wise. Stir the resulting mixture at 0 °C for 10-15 minutes. Then, add

imidazole (2.0 equivalents).

Addition of Starting Material: To the reaction mixture, add a solution of 1-benzhydrylazetidin-

3-ol (1.0 equivalent) in anhydrous dichloromethane dropwise at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium thiosulfate to reduce any excess iodine. Separate the organic layer, and wash it

sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude product.
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Purification: Purify the crude residue by flash column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent, to afford 1-Benzhydryl-3-iodoazetidine
as a solid.

Synthesis and Purification Workflow
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Synthesis

Workup

Purification

1-Benzhydrylazetidin-3-ol

PPh3, I2, Imidazole
in DCM

1.

Appel Reaction
(0°C to RT, 12-24h)

2.

Quench with Na2S2O3

3.

Extract with DCM

4.

Wash with H2O & Brine

5.

Dry over Na2SO4

6.

Concentrate in vacuo

7.

Silica Gel Column Chromatography
(Hexanes/EtOAc gradient)

8.

Pure 1-Benzhydryl-3-iodoazetidine

9.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1-Benzhydryl-3-iodoazetidine.
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Analytical Characterization
The identity and purity of 1-Benzhydryl-3-iodoazetidine are typically confirmed using standard

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-

Performance Liquid Chromatography (HPLC).

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

benzhydryl protons (a singlet around 4.5-5.0 ppm) and the aromatic protons (multiplets in the

range of 7.2-7.5 ppm). The protons on the azetidine ring will appear as multiplets in the

upfield region, with the proton attached to the iodine-bearing carbon shifted further downfield

compared to the precursor alcohol.

¹³C NMR: The carbon NMR spectrum will display signals corresponding to the aromatic

carbons, the benzhydryl methine carbon, and the carbons of the azetidine ring. The carbon

atom bonded to the iodine will show a significant upfield shift compared to the carbon

bonded to the hydroxyl group in the starting material due to the heavy atom effect.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be developed for purity analysis. A typical method would

involve a C18 column with a gradient elution using a mobile phase consisting of acetonitrile

and water, often with a small amount of an acid modifier like trifluoroacetic acid (TFA) or formic

acid. Detection is typically performed using a UV detector at a wavelength where the aromatic

rings of the benzhydryl group absorb, such as 254 nm.

Safety and Handling
A specific Safety Data Sheet (SDS) for 1-Benzhydryl-3-iodoazetidine is not readily available

from all suppliers. However, based on the known hazards of its precursor, 1-

benzhydrylazetidin-3-ol, and general principles for handling iodoalkanes, the following

precautions should be taken.

Potential Hazards:

May be harmful if swallowed.
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Causes skin irritation and serious eye damage.[1]

May cause respiratory irritation.[1]

Alkyl iodides are often lachrymatory and can be alkylating agents.

Recommended Handling Procedures:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[2]

Avoid inhalation of dust or vapors.[2]

Avoid contact with skin and eyes.[2]

In case of contact, immediately flush the affected area with copious amounts of water.

Store in a tightly sealed container in a cool, dry place, protected from light.

It is imperative to consult the supplier-provided Safety Data Sheet before handling this

compound. In the absence of a specific SDS, a thorough risk assessment should be conducted

based on the available data for similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139217#commercial-availability-and-suppliers-of-1-
benzhydryl-3-iodoazetidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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